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Compound of Interest

Compound Name: Biotin-C4-amide-C5-NH2

Cat. No.: B11827870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Biotin-C4-amide-C5-NH2, a

critical reagent in bioconjugation and antibody-drug conjugate (ADC) development. This

document details its chemical properties, identifies key suppliers, and outlines its primary

applications, complete with illustrative workflows.

Core Compound Data
Biotin-C4-amide-C5-NH2 is a versatile linker molecule that incorporates a biotin moiety for

affinity-based applications and a primary amine for conjugation.

Property Value

CAS Number 151294-96-1[1]

Molecular Formula C14H26N4O2S[1]

Molecular Weight 314.45 g/mol [1]

Synonyms

N-(4-Aminobutyl)-5-((3aS,4S,6aR)-2-

oxohexahydro-1H-thieno[3,4-d]imidazol-4-

yl)pentanamide, N-(4-Aminobutyl)biotinamide
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A variety of chemical suppliers offer Biotin-C4-amide-C5-NH2, ensuring its accessibility for

research and development purposes.

Supplier Purity Notes

Chemsrc Varies by vendor
Platform with multiple

suppliers.

Xcess Biosciences Not specified
Described as a cleavable ADC

linker.[2]

ALFAGEN Not specified
Labeled as a cleavable ADC

linker.[3]

DC Chemicals >98%
Marketed as a cleavable ADC

linker.[4]

ChemicalBook Not specified
Listed as a cleavable ADC

linker.[5]

Primary Application: Antibody-Drug Conjugate
(ADC) Synthesis
The principal application of Biotin-C4-amide-C5-NH2 is as a cleavable linker in the synthesis

of ADCs.[1][2][3][4][5] ADCs are a class of targeted therapeutics that utilize a monoclonal

antibody to deliver a potent cytotoxic agent specifically to cancer cells. The linker plays a

crucial role in connecting the antibody to the drug and is designed to be stable in circulation but

to release the payload upon internalization into the target cell.

Experimental Workflow: ADC Synthesis
The following diagram illustrates a generalized workflow for the synthesis of an antibody-drug

conjugate utilizing a biotinylated linker like Biotin-C4-amide-C5-NH2. This workflow represents

a common strategy in ADC development, where the biotin group can be used for purification or

as a secondary targeting/detection mechanism.
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Step 1: Linker Activation

Step 2: Conjugation to Drug

Step 3: Antibody Preparation

Step 4: Final ADC Assembly Step 5: Purification
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Caption: Generalized workflow for Antibody-Drug Conjugate (ADC) synthesis.

Signaling Pathways
Biotin-C4-amide-C5-NH2 is a synthetic linker and does not have a direct role in modulating

biological signaling pathways. Its utility lies in its application as a tool to create targeted

therapeutics, such as ADCs, which are designed to interact with specific cellular pathways. For

instance, an ADC constructed with this linker could deliver a drug that inhibits a signaling

pathway critical for cancer cell survival. The biotin component can also be used in affinity-

based pull-down assays to study protein-protein interactions, which are fundamental to virtually

all signaling pathways.

Experimental Workflow: Affinity-Based Protein Pull-
Down
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The diagram below outlines the logical steps involved in using a biotinylated molecule for a

pull-down experiment to identify protein interaction partners.

1. Bait Preparation
(Conjugate Biotin-C4-amide-C5-NH2

to Protein of Interest)

2. Incubation
(Biotinylated Bait + Cell Lysate)

3. Capture
(Add Streptavidin-coated Beads)

4. Wash Steps
(Remove Non-specific Binders)

5. Elution
(Release Bound Proteins)

6. Analysis
(e.g., Western Blot, Mass Spectrometry)

Click to download full resolution via product page

Caption: Workflow for an affinity-based protein pull-down assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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